Cas no 946686-29-9 (5-(4-tert-Butylphenyl)cyclohexane-1,3-dione)

• Product Name: 5-(4-tert-Butylphenyl)cyclohexane-1,3-dione
• CAS No: 946686-29-9
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 3043012
• PubChem ID: 3352663
• Update Time: 2025-07-25

5-(4-tert-Butylphenyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-tert-Butylphenyl)cyclohexane-1,3-dione
• 5-(4-tert-butylphenyl)cyclohexane-1,3-quinone
• Oprea1_155248
• Reaxys ID: 22221852
• 1,3-Cyclohexanedione, 5-[4-(1,1-dimethylethyl)phenyl]-
• AKOS005174911
• ALBB-015306
• 5-(4-(tert-butyl)phenyl)cyclohexane-1,3-dione
• 946686-29-9
• SCHEMBL13454073
• MFCD13873932
• LS-04823
• CHEMBL1938997

• Inchi： 1S/C16H20O2/c1-16(2,3)13-6-4-11(5-7-13)12-8-14(17)10-15(18)9-12/h4-7,12H,8-10H2,1-3H3
• InChI Key： DOBCYMOHKDQMLM-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C2=CC=C(C(C)(C)C)C=C2)CC(=O)C1

Computed Properties

• Exact Mass: 244.146329876g/mol
• Monoisotopic Mass: 244.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 5-(4-tert-Butylphenyl)cyclohexane-1,3-dione

Introduction to 5-(4-tert-Butylphenyl)cyclohexane-1,3-dione (CAS No. 946686-29-9)

5-(4-tert-Butylphenyl)cyclohexane-1,3-dione, identified by its Chemical Abstracts Service (CAS) number 946686-29-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This dione derivative features a unique structural motif consisting of a cyclohexane ring conjugated with a phenyl group substituted at the para position with a tert-butyl group, and a diketone functional group at the 1 and 3 positions. The presence of these specific structural elements imparts distinct chemical properties that make it a valuable candidate for further investigation in various applications.

The compound’s molecular structure, characterized by its rigid cyclohexane core and electron-withdrawing diketone groups, suggests potential utility in the design of novel synthetic intermediates and bioactive molecules. The tert-butylphenyl moiety enhances lipophilicity while the cyclohexane ring provides steric hindrance, which can be exploited in modulating molecular interactions. Such features are particularly relevant in drug discovery, where optimizing both pharmacokinetic and pharmacodynamic properties is crucial.

In recent years, there has been growing interest in dione derivatives due to their versatility as synthetic building blocks and their potential biological activity. Specifically, compounds containing the cyclohexane-1,3-dione scaffold have been explored for their roles in enzyme inhibition and as precursors to more complex heterocyclic systems. The introduction of aromatic rings like the 4-tert-butylphenyl group further expands the compound’s utility by introducing additional sites for functionalization and interaction with biological targets.

One of the most compelling aspects of 5-(4-tert-Butylphenyl)cyclohexane-1,3-dione is its potential as a precursor in the synthesis of more complex molecules. The diketone functionality can undergo various reactions, including condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, respectively. These intermediates can then be further modified to yield pharmacologically active compounds. For instance, studies have shown that derivatives of this type can exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and biological activity of such compounds with higher accuracy. Molecular modeling studies suggest that the steric bulk provided by the tert-butyl group may enhance binding affinity to specific protein targets, while the electron-deficient nature of the diketone groups allows for hydrogen bonding interactions. These insights are particularly valuable in rational drug design, where understanding the relationship between molecular structure and biological function is paramount.

The synthesis of 5-(4-tert-Butylphenyl)cyclohexane-1,3-dione itself presents an interesting challenge due to the need to introduce both the cyclohexane ring and the phenyl substituent with precise regioselectivity. Traditional methods often involve multi-step sequences involving cyclization reactions followed by functional group transformations. However, recent innovations in catalytic processes have made it possible to achieve these transformations more efficiently, reducing both reaction times and waste generation.

In addition to its synthetic utility, this compound has garnered attention for its potential applications in materials science. The rigid structure of the cyclohexane ring combined with aromatic conjugation makes it a candidate for use in liquid crystals or organic semiconductors. Furthermore, its ability to form stable complexes with metal ions suggests applications in coordination chemistry and catalysis.

The pharmaceutical industry has been particularly keen on exploring dione derivatives due to their broad spectrum of biological activities. Preclinical studies have indicated that certain analogs of this compound exhibit anti-inflammatory, antioxidant, and even anticancer properties. While further research is needed to fully elucidate its mechanism of action, these preliminary findings underscore its promise as a lead compound for drug development.

One notable aspect of 5-(4-tert-Butylphenyl)cyclohexane-1,3-dione is its stability under various conditions, which makes it a reliable starting material for further chemical modifications. Unlike some reactive intermediates that degrade rapidly upon storage or exposure to air moisture, this compound maintains its integrity over extended periods when handled properly. This stability is crucial for industrial applications where consistent quality is essential.

The growing body of research on dione derivatives also highlights their role as chiral building blocks. Many biological targets exhibit enantioselectivity, meaning that only one enantiomer (a mirror image form) of a molecule will interact effectively with a biological system. The ability to synthesize enantiomerically pure forms of compounds like 5-(4-tert-Butylphenyl)cyclohexane-1,3-dione could therefore significantly enhance their therapeutic potential.

In conclusion,5-(4-tert-Butylphenyl)cyclohexane-1,3-dione (CAS No. 946686-29-9) represents a promising compound with diverse applications spanning synthetic chemistry, pharmaceutical research, and materials science. Its unique structural features—combining a rigid cyclohexane core with electron-deficient diketone groups and an aromatic tert-butylphenyl substituent—make it an attractive candidate for further exploration. As research continues to uncover new methodologies for modifying and utilizing such compounds,5-(4-tert-Butylphenyl)cyclohexane-1,3-dione is likely to play an increasingly important role in advancing scientific understanding and technological innovation.